3-(2-(4-((4-chlorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-[4-[(4-chloro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C21H18ClN3O4S/c22-14-4-3-7-17-19(14)23-20(30-17)28-13-8-10-24(11-9-13)18(26)12-25-15-5-1-2-6-16(15)29-21(25)27/h1-7,13H,8-12H2
• InChI Key: OGXLUQJIJDNCDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=C(S2)C=CC=C3Cl)C(=O)CN4C5=CC=CC=C5OC4=O
• Molecular Formula: C21H18ClN3O4S
• Molecular Weight: 443.9 g/mol
• CAS No.: 1286710-23-3

Description

The compound is a derivative of benzo[d]thiazole. Benzo[d]thiazole derivatives have been studied for their potential as quorum sensing inhibitors, which can inhibit bacterial cell-cell communication.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with chloroethyl compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using C, H, and N analysis.

Scientific Research Applications

Antimicrobial Activity

• A study by Anuse et al. (2019) synthesized derivatives related to the compound and evaluated their antimicrobial activity. They found that some derivatives showed good activity against Methicillin-resistant Staphylococcus aureus (MRSA), a resistant Gram-positive bacteria.

Anti-Arrhythmic Activity

• Abdel‐Aziz et al. (2009) conducted a study on piperidine-based 1,3-thiazole derivatives and found significant anti-arrhythmic activity in some of the synthesized compounds.

Antifungal Activity

• Research by Kumar and Singh (2020) on thiazole/oxazole substituted benzothiazole derivatives indicated that some compounds exhibited antifungal properties.

Molecular Structural Analysis

• Taşal and Kumalar (2010) investigated the molecular structure and vibrational frequencies of a related molecule using ab initio Hartree-Fock and Density Functional Theory methods.

Synthetic Applications

• A study by Fadda et al. (2010) explored the synthetic potentialities of a related activated nitrile in heterocyclic synthesis, resulting in various novel derivatives.

Antiproliferative and Anti-HIV Activity

• Al-Soud et al. (2010) synthesized a series of derivatives and evaluated them for antiproliferative activity against human tumor-derived cell lines and as inhibitors against HIV-1 and HIV-2.

Mechanism of Action

Benzo[d]thiazole derivatives have been found to inhibit quorum sensing in bacteria. Quorum sensing is a mechanism that bacteria use for cell-cell communication, responding to external factors such as nutrient availability, and coordinating behaviors such as biofilm formation and pathogenesis.

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds have shown potent cytotoxicity against human cancer cell lines.

Future Directions

Future research could focus on further exploring the potential of benzo[d]thiazole derivatives as quorum sensing inhibitors. Additionally, the anti-inflammatory properties of similar compounds could be investigated.